Benzyl morpholine-4-carboxylate
Overview
Description
Benzyl morpholine-4-carboxylate is a chemical compound with the CAS Number: 25070-73-9 . It has a molecular weight of 221.26 and its IUPAC name is benzyl 4-morpholinecarboxylate . It is typically stored at room temperature .
Synthesis Analysis
The synthesis of morpholines, including Benzyl morpholine-4-carboxylate, has been a subject of significant attention due to its widespread availability in natural products and biologically relevant compounds . Recent advances in the synthesis of morpholines have been from 1,2-amino alcohols, aziridines, epoxides, and related compounds .Molecular Structure Analysis
The molecular structure of Benzyl morpholine-4-carboxylate is represented by the InChI code: 1S/C12H15NO3/c14-12(13-6-8-15-9-7-13)16-10-11-4-2-1-3-5-11/h1-5H,6-10H2 .Chemical Reactions Analysis
Benzyl morpholine-4-carboxylate can undergo several reactions. For instance, it can react with an alcohol and an acid catalyst to form an ester, replacing the carboxylate group with an ester functional group . The carbonyl group in the carboxylate can be reduced to an alcohol, typically using reducing agents like lithium aluminum hydride (LiAlH4) or sodium .Physical And Chemical Properties Analysis
Benzyl morpholine-4-carboxylate is a liquid at room temperature . to 97% .Scientific Research Applications
Synthesis of Morpholines
The morpholine motif, which includes Benzyl morpholine-4-carboxylate, has attracted significant attention due to its widespread availability in natural products and biologically relevant compounds . Morpholines and their carbonyl-containing analogs are synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds .
Pharmaceuticals
Morpholines, including Benzyl morpholine-4-carboxylate, are frequently found in biologically active molecules and pharmaceuticals . They are used in the synthesis of various drugs due to their ability to interact with biological systems .
Surfactants
Surfactants have a wide variety of applications that include membrane permeabilization and dissolution, inclusion body solubilization, as well as membrane protein solubilization, biochemistry, crystallization, and manipulation . Given the amphiphilic nature of Benzyl morpholine-4-carboxylate, it could potentially be used in these applications .
Chemical Industry
Benzyl morpholine-4-carboxylate could be used in the chemical industry for the synthesis of other complex organic compounds . Its unique structure makes it a valuable building block in organic synthesis .
Safety and Hazards
properties
IUPAC Name |
benzyl morpholine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-12(13-6-8-15-9-7-13)16-10-11-4-2-1-3-5-11/h1-5H,6-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYTOAOYDBSKSFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30495662 | |
Record name | Benzyl morpholine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30495662 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl morpholine-4-carboxylate | |
CAS RN |
25070-73-9 | |
Record name | Benzyl morpholine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30495662 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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